Cas no 946377-86-2 (2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

2-(4-Ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile is a heterocyclic compound featuring a 1,3-oxazole core substituted with a 4-ethoxyphenyl group, a nitrile functionality, and a 2-fluorobenzoylpiperazine moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capabilities. The ethoxy group enhances solubility, while the fluorobenzoylpiperazine fragment may contribute to target binding affinity and selectivity. The nitrile group offers versatility for further derivatization. Its well-defined synthetic route ensures reproducibility, making it a promising intermediate for drug discovery or biochemical research applications.

2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile structure

946377-86-2 structure

Product Name:2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

CAS No:946377-86-2

MF:C₂₃H₂₁FN₄O₃

MW:420.436248540878

CID:5429909

Update Time:2025-10-28

2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
- 4-Oxazolecarbonitrile, 2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)-1-piperazinyl]-
- 2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
- Inchi： 1S/C23H21FN4O3/c1-2-30-17-9-7-16(8-10-17)21-26-20(15-25)23(31-21)28-13-11-27(12-14-28)22(29)18-5-3-4-6-19(18)24/h3-10H,2,11-14H2,1H3
- InChI Key： BUGPZVNBVLOGFC-UHFFFAOYSA-N
- SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3F)CC2)=C(C#N)N=C1C1=CC=C(OCC)C=C1

2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3309-0190-2μmol	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3309-0190-5μmol	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3309-0190-10μmol	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3309-0190-20μmol	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3309-0190-1mg	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3309-0190-2mg	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3309-0190-3mg	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3309-0190-4mg	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3309-0190-5mg	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3309-0190-10mg	2-(4-ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	946377-86-2	90%+	10mg	$79.0	2023-04-26

2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Dissolution of cork biopolymers in biocompatible ionic liquids

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4. Evolution and characterization of a benzylguanine-binding RNA aptamer†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-ethoxyphenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Compound CAS No 946377-86-2: 2-(4-Ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile

Compound CAS No 946377-86-2, also known as 2-(4-Ethoxyphenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique properties and potential applications in drug development.

The molecular structure of this compound is characterized by the presence of several key functional groups, including an ethoxyphenyl group, a piperazine ring, and a fluorobenzoyl moiety. These groups contribute to its chemical reactivity and biological activity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the most notable features of this compound is its ability to interact with specific biological targets, such as protein kinases and receptors, which are often implicated in disease pathways. Researchers have employed advanced computational techniques, including molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with its target proteins. These studies have provided valuable insights into its pharmacokinetic properties and bioavailability.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis route involves the use of various reagents and catalysts to ensure high yield and purity. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of this compound, making it more accessible for large-scale production.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, have been extensively characterized using modern analytical techniques like NMR spectroscopy and mass spectrometry. These properties are crucial for determining its suitability for different applications in pharmaceutical formulations.

Recent research has also explored the potential of this compound as a building block for constructing more complex molecules with enhanced biological activities. By modifying specific functional groups within its structure, scientists have been able to generate derivatives with improved potency and selectivity against target molecules.

In conclusion, Compound CAS No 946377-86-2 represents a promising candidate for further exploration in drug discovery and development. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable tool in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.